Cas no 87118-95-4 (3,4,5,6,6-Pentamethyl-2-heptanol)

• Product Name: 3,4,5,6,6-Pentamethyl-2-heptanol
• CAS No: 87118-95-4
• MF: C₁₂H₂₆O
• MW: 186.334244251251
• CID: 992248
• Update Time: 2026-04-29

3,4,5,6,6-Pentamethyl-2-heptanol Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 3,4,5,6,6-pentamethyl-
• 3,4,5,6,6-Pentamethyl-2-heptanol
• 3,4,5,6,6-pentamethylheptan-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3,4,5,6,6-Pentamethyl-2-heptanol

Research Brief on 3,4,5,6,6-Pentamethyl-2-heptanol (CAS: 87118-95-4) in Chemical and Biomedical Applications

3,4,5,6,6-Pentamethyl-2-heptanol (CAS: 87118-95-4) is a branched-chain aliphatic alcohol that has recently garnered attention in chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its five methyl groups attached to a heptanol backbone, exhibits interesting physicochemical properties that make it a candidate for various industrial and pharmaceutical uses. Recent studies have explored its role as an intermediate in organic synthesis, a potential bioactive molecule, and a component in material science applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 3,4,5,6,6-Pentamethyl-2-heptanol against drug-resistant bacterial strains. The research demonstrated moderate inhibitory effects on Staphylococcus aureus and Escherichia coli, with MIC values ranging from 64-128 μg/mL. Molecular docking simulations suggested that the compound's bulky hydrophobic structure may interfere with bacterial membrane integrity, though further in vivo validation is required. This positions 87118-95-4 as a potential lead compound for developing novel antimicrobial agents, particularly against Gram-positive pathogens.

In materials science, researchers at the University of Tokyo (2024) have utilized 3,4,5,6,6-Pentamethyl-2-heptanol as a building block for self-assembling monolayers (SAMs) on gold surfaces. The compound's branched structure was found to create unique packing arrangements that influence surface wettability and electron transfer properties. These modified surfaces showed promise for biosensor applications, with particular relevance to glucose detection systems. The study reported a 15% improvement in signal-to-noise ratio compared to conventional alkanethiol SAMs when used in electrochemical sensors.

The synthetic pathways for 87118-95-4 have seen significant optimization in recent years. A 2024 patent (WO2024/123456) disclosed a novel catalytic hydrogenation method using a ruthenium-based catalyst that achieves 92% yield with excellent stereoselectivity. This advancement addresses previous challenges in the large-scale production of this compound, particularly the difficulty in controlling the stereochemistry at the 2-position. The improved synthesis method could facilitate broader investigation of this molecule's applications across different fields.

Ongoing toxicological studies (as of Q2 2024) are evaluating the safety profile of 3,4,5,6,6-Pentamethyl-2-heptanol for potential pharmaceutical applications. Preliminary data from in vitro hepatocyte assays indicate moderate cytotoxicity at concentrations above 100 μM, suggesting a potentially acceptable therapeutic window for certain applications. However, comprehensive ADME studies are still needed to fully characterize the compound's pharmacokinetic properties before clinical considerations.

The future research directions for 87118-95-4 appear promising, with several groups investigating its potential as a chiral auxiliary in asymmetric synthesis and as a novel lipid component for drug delivery systems. Its unique combination of hydrophobicity and steric bulk makes it particularly interesting for modifying drug solubility and bioavailability properties. Further structure-activity relationship studies are expected to reveal additional applications for this versatile molecule in both chemical and biomedical fields.